Cas no 1314970-76-7 (1-(4-FLUORO-2-METHOXYPHENYL)PROPAN-1-OL)

• Product Name: 1-(4-FLUORO-2-METHOXYPHENYL)PROPAN-1-OL
• CAS No: 1314970-76-7
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• MDL: MFCD11521245
• CID: 5207645
• Update Time: 2026-03-06

1-(4-FLUORO-2-METHOXYPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-2-methoxyphenyl)-1-propanol
• 1-(4-fluoro-2-methoxyphenyl)propan-1-ol
• SB85323
• Benzenemethanol, α-ethyl-4-fluoro-2-methoxy-
• 1-(4-FLUORO-2-METHOXYPHENYL)PROPAN-1-OL

• MDL： MFCD11521245
• Inchi： 1S/C10H13FO2/c1-3-9(12)8-5-4-7(11)6-10(8)13-2/h4-6,9,12H,3H2,1-2H3
• InChI Key： DPPSERZGBFLMAR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C(CC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• XLogP3: 2
• Topological Polar Surface Area: 29.5

Additional information on 1-(4-FLUORO-2-METHOXYPHENYL)PROPAN-1-OL

Professional Introduction to 1-(4-FLUORO-2-METHOXYPHENYL)PROPAN-1-OL (CAS No. 1314970-76-7)

1-(4-FLUORO-2-METHOXYPHENYL)PROPAN-1-OL, identified by its Chemical Abstracts Service (CAS) number 1314970-76-7, is a significant compound in the realm of pharmaceutical chemistry and drug development. This molecule, featuring a propylol backbone substituted with a fluorinated and methoxylated phenyl group, has garnered attention due to its structural versatility and potential biological activity. The presence of a fluorine atom at the para position relative to the methoxy group introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The chemical structure of 1-(4-FLUORO-2-METHOXYPHENYL)PROPAN-1-OL can be described as an alcohol functional group attached to a propyl chain, which is further substituted with a phenyl ring bearing both a fluoro and a methoxy substituent. This arrangement not only imparts specific physicochemical properties but also opens up avenues for diverse chemical modifications. The fluorine atom, being highly electronegative, can influence the reactivity and binding affinity of the molecule, while the methoxy group can serve as a site for further functionalization.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine into pharmaceutical molecules often leads to increased lipophilicity and binding affinity to biological targets. For instance, fluoroaromatics have been widely used in the development of antiviral, anticancer, and anti-inflammatory drugs. The compound 1-(4-FLUORO-2-METHOXYPHENYL)PROPAN-1-OL exemplifies this trend, as its structural features suggest potential applications in these therapeutic areas.

The synthesis of 1-(4-FLUORO-2-METHOXYPHENYL)PROPAN-1-OL involves multi-step organic reactions that require careful selection of reagents and reaction conditions. One common synthetic route involves the nucleophilic substitution of a halogenated phenyl derivative with an alcohol-containing propyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve high yields and purity. The introduction of fluorine into the phenyl ring typically requires specialized reagents or methods to ensure regioselectivity and minimize side reactions.

The pharmacological potential of 1-(4-FLUORO-2-METHOXYPHENYL)PROPAN-1-OL has been explored in several preclinical studies. Its structural motif is reminiscent of known bioactive compounds that interact with various biological targets, including enzymes and receptors. For example, analogs with similar scaffolds have shown efficacy in inhibiting kinases and other enzymes involved in cancer signaling pathways. The fluorine atom's ability to modulate electronic properties may enhance binding interactions with these targets, leading to improved therapeutic outcomes.

In addition to its potential as a lead compound for drug discovery, 1-(4-FLUORO-2-METHOXYPHENYL)PROPAN-1-OL may also serve as an intermediate in the synthesis of more complex molecules. Its reactive alcohol group allows for further derivatization into esters, ethers, or other functionalized derivatives, expanding its utility in medicinal chemistry. Researchers have leveraged this compound to develop libraries of analogs for high-throughput screening (HTS), aiming to identify new drug candidates with optimized pharmacological profiles.

The role of computational chemistry in studying 1-(4-FLUORO-2-METHOXYPHENYL)PROPAN-1-OL cannot be overstated. Molecular modeling techniques have been instrumental in predicting its behavior in biological systems and understanding its interactions with potential targets. By simulating molecular dynamics and docking studies, scientists can gain insights into how this compound might bind to enzymes or receptors, providing a rational basis for designing modified versions with enhanced activity or selectivity.

The future prospects for 1-(4-FLUORO-2-METHOXYPHENYL)PROPAN-1-OL are promising, given its unique structural features and potential applications in drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play a crucial role in addressing unmet medical needs. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in translating these findings into clinical applications that benefit patients worldwide.